Cas no 303127-79-9 (4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-β-D-glucopyranoside)

• Product Name: 4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-β-D-glucopyranoside
• CAS No: 303127-79-9
• MF: C₂₆H₃₀O₁₀
• MW: 502.510408878326
• MDL: MFCD08276396
• CID: 299411
• PubChem ID: 87558302
• Update Time: 2025-04-19

4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,4-methoxyphenyl 3-O-(phenylmethyl)-, triacetate (9CI)
• 4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-beta-D-glucopyranoside
• [(2R,3R,4S,5R,6S)-3,5-diacetyloxy-6-(4-methoxyphenoxy)-4-phenylmethoxyoxan-2-yl]methyl acetate
• -<small>D<
• 4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-β-D-glucopyranoside
• DTXSID10445584
• 4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-
• M1642
• AS-73158
• (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-4-(benzyloxy)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,5-diyldiacetate
• 303127-79-9
• T72259
• J-017900
• [(2R,3R,4S,5R,6S)-3,5-BIS(ACETYLOXY)-4-(BENZYLOXY)-6-(4-METHOXYPHENOXY)OXAN-2-YL]METHYL ACETATE
• beta-D-Glucopyranoside, 4-methoxyphenyl 3-O-(phenylmethyl)-, 2,4,6-triacetate
• MFCD08276396
• A876229
• CID 10839164
• A-D-glucopyranoside
• MolPort-035-784-663
• AKOS027320254
• (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-4-(benzyloxy)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,5-diyl diacetate
• CS-0226014
• MDZXNXKMNWQSDZ-WSGIOKLISA-N

• MDL： MFCD08276396
• Inchi： 1S/C26H30O10/c1-16(27)31-15-22-23(33-17(2)28)24(32-14-19-8-6-5-7-9-19)25(34-18(3)29)26(36-22)35-21-12-10-20(30-4)11-13-21/h5-13,22-26H,14-15H2,1-4H3/t22-,23-,24+,25-,26-/m1/s1
• InChI Key： MDZXNXKMNWQSDZ-WSGIOKLISA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OCC1C=CC=CC=1)OC(C)=O)OC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 502.18400
• Monoisotopic Mass: 502.18389715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.273
• Melting Point: 158.0 to 162.0 deg-C
• Boiling Point: 597.361°C at 760 mmHg
• Flash Point: 253.558°C
• Refractive Index: 1.555
• PSA: 115.82000
• LogP: 2.81080
• Solubility: Not determined

4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-β-D-glucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons